Cas no 99124-03-5 ((3β)-3-(Sulfooxy)olean-12-en-28-oic Acid)

• Product Name: (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid
• CAS No: 99124-03-5
• MF: C₃₀H₄₈O₆S
• MW: 536.763528823853
• CID: 5043321
• Update Time: 2025-06-08

(3β)-3-(Sulfooxy)olean-12-en-28-oic Acid Chemical and Physical Properties

Names and Identifiers

• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-10-sulfooxy-1,3,4,5,6,6a,7,8,8a,10
• (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid

• Inchi： 1S/C30H48O6S/c1-25(2)14-16-30(24(31)32)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(36-37(33,34)35)26(3,4)21(27)10-13-29(22,28)7/h8,20-23H,9-18H2,1-7H3,(H,31,32)(H,33,34,35)/t20-,21-,22+,23-,27-,28+,29+,30-/m0/s1
• InChI Key： HPTCFCREEHCWMI-GTOFXWBISA-N
• SMILES： S(=O)(=O)(O)O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 1120
• XLogP3: 7.1
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid

Introduction to (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid (CAS No. 99124-03-5)

(3β)-3-(Sulfooxy)olean-12-en-28-oic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 99124-03-5, is a naturally occurring triterpenoid acid that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the oleanane class of triterpenes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a sulfooxy group at the C-3 position and a carboxylic acid moiety at the C-28 position, contribute to its distinct chemical properties and biological functions.

The synthesis and characterization of (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid have been subjects of extensive studies due to its promising pharmacological effects. Triterpenoids, in general, have been widely recognized for their anti-inflammatory, antioxidant, anti-cancer, and anti-diabetic properties. Among these, oleanane-type triterpenoids are particularly noteworthy due to their structural similarity to ursolic acid, a well-studied compound with numerous health benefits.

In recent years, researchers have been exploring the potential of derivatives of oleanane-type triterpenoids as lead compounds for drug development. The sulfooxy group in (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid introduces unique reactivity and binding properties that can enhance its interaction with biological targets. This has led to investigations into its role in modulating various cellular processes, including enzyme inhibition and signal transduction pathways.

One of the most intriguing aspects of (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid is its potential anti-cancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key survival pathways. Additionally, its ability to modulate the expression of genes involved in cell proliferation and differentiation makes it a promising candidate for further development as an anti-cancer therapeutic agent.

The anti-inflammatory properties of (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid have also been extensively studied. Chronic inflammation is a hallmark of many diseases, including cancer, diabetes, and cardiovascular disorders. By inhibiting key inflammatory cytokines and enzymes, such as COX-2 and NF-κB, this compound has shown potential in reducing inflammation and alleviating associated symptoms.

Another area of interest is the antioxidant activity of (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid. Oxidative stress plays a crucial role in the pathogenesis of various diseases, including neurodegenerative disorders and aging-related conditions. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage, thereby contributing to its potential therapeutic applications.

The pharmacokinetic profile of (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid is another critical aspect that has been examined. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic efficacy and safety. Preliminary studies suggest that it has good oral bioavailability and can be efficiently transported across cell membranes, which enhances its bioactivity.

In conclusion, (3β)-3-(Sulfooxy)olean-12-en-28-oic Acid (CAS No. 99124-03-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, it holds promise for the treatment of various diseases, particularly those associated with inflammation, oxidative stress, and cancer.